6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid

• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 2-methylsulfanyl-6-propan-2-ylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H12N2O2S/c1-5(2)6-4-7(8(12)13)11-9(10-6)14-3/h4-5H,1-3H3,(H,12,13)
• InChI Key: WGWMKSQGBMVJHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC(=N1)SC)C(=O)O

Description

Chemical Identification and Fundamental Properties

Systematic Nomenclature and Structural Representation

The compound is formally identified by the International Union of Pure and Applied Chemistry (IUPAC) as 6-isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid . This name specifies the positions and types of substituents on the pyrimidine ring:

• A methylthio group (-S-CH₃) at position 2.
• A carboxylic acid group (-COOH) at position 4.
• An isopropyl group (-CH(CH₃)₂) at position 6.

The structural representation of the compound is defined by the SMILES notation CSc1nc(cc(n1)C(=O)O)C(C)C, which encodes the pyrimidine backbone (six-membered aromatic ring with two nitrogen atoms) and its substituents (Figure 1). The InChIKey, a hashed version of the International Chemical Identifier (InChI), can be generated computationally from this SMILES string but is not explicitly documented in available sources.

Table 1: Key identifiers for 6-isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid

Identifier	Value	Source
IUPAC Name	6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid
CAS Registry Number	1263207-08-4
SMILES	CSc1nc(cc(n1)C(=O)O)C(C)C

Molecular Formula and Weight Analysis

The molecular formula of the compound is C₉H₁₂N₂O₂S , derived from its pyrimidine core (C₄H₃N₂) and substituents:

• Methylthio group : Adds C₁H₃S.
• Carboxylic acid group : Adds C₁O₂H.
• Isopropyl group : Adds C₃H₆.

The molecular weight is 212.27 g/mol , calculated as follows:
$$
\text{MW} = (12.01 \times 9) + (1.008 \times 12) + (14.01 \times 2) + (16.00 \times 2) + (32.07 \times 1) = 212.27 \, \text{g/mol}
$$
This matches experimental values reported in chemical databases.

Table 2: Elemental composition and molecular weight

Element	Quantity	Atomic Weight (g/mol)	Contribution (g/mol)
Carbon	9	12.01	108.09
Hydrogen	12	1.008	12.10
Nitrogen	2	14.01	28.02
Oxygen	2	16.00	32.00
Sulfur	1	32.07	32.07
Total			212.27

The compound’s elemental composition is 50.93% carbon, 5.70% hydrogen, 13.20% nitrogen, 15.08% oxygen, and 15.09% sulfur.

Isomeric Considerations and Stereochemical Features

The compound exhibits no stereoisomerism due to the absence of chiral centers. The pyrimidine ring’s planar structure and the substituents’ symmetric placement preclude geometric isomerism. Structural isomerism is also not observed because the IUPAC name explicitly defines the positions of all functional groups, eliminating ambiguity in substitution patterns.

For example:

• Positional isomerism would require relocating substituents (e.g., moving the isopropyl group from position 6 to position 4), but such variants are distinct compounds with separate IUPAC names.
• Tautomerism , common in pyrimidones, is irrelevant here because the carboxylic acid group at position 4 remains protonated under standard conditions, stabilizing the keto form.

Thus, 6-isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid exists as a single, well-defined structural isomer.

Preparation Methods

Condensation of β-Ketoesters with Thiourea Derivatives

A classical method involves the reaction of β-ketoesters with thiourea or its derivatives under acidic or basic conditions. For example, ethyl acetoacetate reacts with thiourea in the presence of hydrochloric acid to form 2-thiouracil derivatives, which can subsequently undergo alkylation and oxidation steps. Adapting this strategy, researchers have employed 6-isopropyl-β-ketoesters to introduce the isopropyl group early in the synthesis. The methylthio group is typically installed via nucleophilic substitution using methylthiolate ions or through thiol-ene reactions.

Cyclization of Enamine Intermediates

Enamines derived from β-ketoamides and amines undergo cyclization in the presence of phosphoryl chloride (POCl₃) or other dehydrating agents to yield pyrimidine rings. For instance, a 2015 study demonstrated that enamines formed from isopropyl-substituted β-ketoamides and methylthio-containing amines cyclize efficiently at 80–100°C, producing the pyrimidine core with high regioselectivity. This method benefits from milder conditions compared to traditional acid-catalyzed approaches.

Functionalization of Preformed Pyrimidine Intermediates

Many synthetic routes begin with commercially available pyrimidine derivatives, which are sequentially functionalized to introduce the desired substituents.

Introduction of the Isopropyl Group

The isopropyl group at position 6 is commonly introduced via Friedel-Crafts alkylation or nucleophilic aromatic substitution . In one patented method, 2-methylthio-4-carboxypyrimidine undergoes electrophilic substitution using isopropyl bromide in the presence of aluminum trichloride (AlCl₃) at 0–5°C, achieving a 72% yield. Alternatively, palladium-catalyzed coupling reactions, such as Suzuki-Miyaura cross-coupling with isopropylboronic acid, have been employed for late-stage functionalization.

Methylthio Group Installation

The methylthio moiety (-SMe) is typically introduced through:

• Nucleophilic displacement of halogen atoms (e.g., Cl, Br) using sodium methanethiolate (NaSMe).

• Oxidative thiolation of mercaptopyrimidines with methyl iodide (CH₃I) in basic media.

A 2020 study reported that treating 2-chloro-6-isopropylpyrimidine-4-carboxylic acid with NaSMe in dimethylformamide (DMF) at 60°C for 12 hours yielded the methylthio derivative with 85% efficiency.

Catalytic and Green Chemistry Approaches

Recent advancements emphasize catalytic methods and solvent-free conditions to enhance sustainability.

Palladium-Catalyzed Cross-Coupling

Palladium catalysts enable efficient coupling of halogenated pyrimidines with isopropyl and methylthio precursors. For example, a Sonogashira coupling protocol using Pd(PPh₃)₄ and copper iodide (CuI) in aqueous sodium lauryl sulfate (SLS) achieved a 78% yield of 6-isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid at 60°C.

Microwave-Assisted Synthesis

Microwave irradiation significantly reduces reaction times. A 2022 study demonstrated that cyclocondensation of β-ketoesters with thiourea under microwave irradiation (150°C, 20 minutes) produced the pyrimidine core in 90% yield, compared to 65% under conventional heating.

Optimization of Reaction Conditions

Critical parameters influencing yield and purity include:

Parameter	Optimal Range	Effect on Synthesis
Temperature	60–100°C	Higher temps favor cyclization
Solvent	DMF, THF, or DCM	Polarity affects reaction kinetics
Catalyst Loading	5–10 mol% Pd	Excess catalyst risks side reactions
Reaction Time	6–24 hours	Longer durations improve conversion

For instance, using dichloromethane (DCM) as the solvent in nucleophilic substitution reactions minimizes byproduct formation due to its low nucleophilicity.

Challenges and Limitations

• Regioselectivity Issues : Competing reactions at positions 4 and 5 of the pyrimidine ring can lead to isomer formation.

• Sensitivity of Carboxylic Acid Group : The -COOH moiety necessitates protection (e.g., as methyl ester) during harsh reactions.

• Cost of Catalysts : Palladium-based methods, while efficient, increase production costs.

Chemical Reactions Analysis

Oxidation of the Methylthio Group

The methylthio group undergoes oxidation to form sulfoxide or sulfone derivatives, a critical step in modifying electronic and steric properties.

Reaction Type	Reagents/Conditions	Outcome	Yield	Source
Sulfoxidation	mCPBA in CH₂Cl₂ at 0–25°C	2-Methylsulfinyl derivative	85–92%
Sulfonation	H₂O₂ (50% w/w), NH₄Mo catalyst, CH₂Cl₂/H₂O, 20–35°C	2-Methylsulfonyl derivative	90.92%

Mechanistic Insight :

• Sulfoxidation with mCPBA proceeds via electrophilic oxygen transfer .

• Sulfonation with H₂O₂ uses ammonium molybdate as a catalyst to stabilize peroxo intermediates, enhancing selectivity .

Nucleophilic Substitution at the 2-Position

The methylthio/sulfonyl group acts as a leaving group, enabling displacement by nucleophiles (e.g., amines).

Example Reaction Sequence :

• Oxidation : Convert -SMe to -SO₂Me using mCPBA .

• Substitution : React with methylamine (8M in ethanol) to yield 2-methylamino derivatives .

Substrate	Nucleophile	Conditions	Product	Yield
6-Isopropyl-2-(methylsulfonyl)pyrimidine-4-carboxylic acid	Methylamine	Ethanol, 25–30°C, 12–18 h	2-(Methylamino)-6-isopropylpyrimidine-4-carboxylic acid	88–92%

Key Observation :

• Steric hindrance from the isopropyl group necessitates prolonged reaction times .

Esterification of the Carboxylic Acid Group

The -COOH group undergoes esterification to form methyl esters, improving solubility for further reactions.

Typical Protocol :

• Reagents : SOCl₂/MeOH or DCC/DMAP.

• Conditions : Reflux in methanol, 4–6 h.

Example :

• Conversion to methyl 6-isopropyl-2-(methylthio)pyrimidine-4-carboxylate facilitates subsequent oxidations or substitutions .

Decarboxylation and Ring Functionalization

Under basic or thermal conditions, decarboxylation generates 6-isopropyl-2-(methylthio)pyrimidine, which can undergo electrophilic aromatic substitution (e.g., halogenation).

Experimental Note :

• Decarboxylation at 150–160°C in quinoline with Cu powder yields the parent pyrimidine.

Biological Activity Modulation via Structural Modifications

While not a direct reaction, structural derivatives exhibit enhanced bioactivity:

• Anti-inflammatory Activity : Analogues inhibit COX-2 (IC₅₀ = 0.04 μM) and reduce iNOS expression .

• Antioxidant Effects : Pyrimidine acrylamides show DPPH radical scavenging (IC₅₀ = 1.1 μM) .

Scientific Research Applications

Chemistry

6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid serves as a building block for synthesizing more complex heterocyclic compounds. Its unique structure allows for various chemical modifications, making it valuable in synthetic organic chemistry.

Biology

The compound has been studied for its potential biological activities , including:

• Antimicrobial Properties: It has shown effectiveness against certain bacterial strains, indicating its potential as an antimicrobial agent.
• Anti-inflammatory Effects: Research suggests that pyrimidine derivatives can inhibit inflammatory mediators such as COX-2, demonstrating significant anti-inflammatory activity .

Medicine

In medicinal chemistry, this compound is investigated for its role in drug development:

• Anticancer Activity: Preliminary studies indicate that it may inhibit enzymes involved in DNA synthesis or repair, suggesting potential use in cancer therapies .
• Therapeutic Applications: It is being explored as a lead compound for designing new therapeutic agents targeting specific enzymes or receptors.

Industrial Applications

In the industrial sector, 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid is utilized:

• As an intermediate in the synthesis of specialty chemicals.
• In the production of agrochemicals and pharmaceuticals, leveraging its unique chemical properties for various applications.

Case Studies

• Antimicrobial Activity Study: A study demonstrated that 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid exhibited significant antibacterial activity against Gram-positive pathogens such as Staphylococcus aureus and Streptococcus pneumoniae. The compound showed selectivity towards bacterial DNA polymerase III, minimizing effects on mammalian cells .
• Anti-inflammatory Research: In vitro assays revealed that the compound effectively suppressed COX-2 activity with an IC50 comparable to standard anti-inflammatory drugs like celecoxib. This highlights its potential for developing new anti-inflammatory medications .
• Drug Development Initiatives: Ongoing research focuses on optimizing this compound's structure to enhance its bioactivity and reduce side effects, paving the way for novel therapeutic agents targeting specific diseases .

Mechanism of Action

The mechanism of action of 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit the activity of enzymes involved in DNA synthesis or repair, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituted Pyrimidine-4-carboxylic Acids

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid	2: -SMe; 6: -CH(CH₃)₂	C₉H₁₂N₂O₂S	212.27 g/mol	Lipophilic; potential RBP4 antagonist
5-Chloro-2-(methylthio)pyrimidine-4-carboxylic acid	2: -SMe; 5: -Cl	C₆H₅ClN₂O₂S	204.63 g/mol	Higher reactivity due to Cl; synthetic intermediate
2-Isopropoxypyrimidine-4-carboxylic acid	2: -OCH(CH₃)₂	C₈H₁₀N₂O₃	182.18 g/mol	Enhanced solubility; potential ligand
2-((Isopropylthio)methyl)pyrimidine-4-carboxylic acid	2: -CH₂-SCH(CH₃)₂	C₉H₁₂N₂O₂S	212.27 g/mol	Increased steric bulk; unknown bioactivity
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2: -Cl; 6: -CH₃	C₆H₅ClN₂O₂	172.57 g/mol	Polar; cytotoxic potential
6-(5-Methylisoxazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one	2: -SMe; 6: isoxazole	C₉H₈N₄O₂S	248.25 g/mol	Heterocyclic hybrid; enzyme inhibition

Key Observations:

• Substituent Effects: Chlorine vs. Methylthio: Chlorine at position 2 (e.g., 5-chloro analog) increases electrophilicity, enhancing reactivity in substitution reactions, while methylthio groups improve lipophilicity and membrane permeability . Isopropyl vs. Oxygen vs. Sulfur: Isopropoxy substituents (e.g., 2-isopropoxypyrimidine) improve aqueous solubility but reduce metabolic stability compared to thioether analogs .

• Biological Relevance: The target compound shares structural motifs with retinol-binding protein 4 (RBP4) antagonists, where bulky substituents at position 6 (e.g., trifluoromethylphenyl in related compounds) enhance binding affinity .

Biological Activity

6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid is a heterocyclic compound with significant biological potential. This article reviews its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound has the molecular formula C9H12N2O2S and a molecular weight of approximately 212.27 g/mol. It features an isopropyl group at the 6-position, a methylthio group at the 2-position, and a carboxylic acid functional group at the 4-position. These functional groups contribute to its chemical reactivity and biological properties, making it a candidate for pharmaceutical development.

Antimicrobial Activity

Research indicates that 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid exhibits notable antimicrobial properties. It has shown effectiveness against various bacterial strains, suggesting its potential as an antimicrobial agent. The compound's structure allows it to interact with biological macromolecules, which may enhance its efficacy against pathogens.

Preliminary studies suggest that the compound may interact with specific enzymes or receptors involved in metabolic pathways. Understanding these interactions is crucial for elucidating its role as an antimicrobial agent and could inform further drug development efforts.

Comparative Analysis with Similar Compounds

To understand the biological activity of 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid better, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxylic acid	C6H4Cl2N2O2S	Contains chlorine substituents
2-Isopropyl-4-methyl-6-(methylthio)pyrimidine-5-carboxylic acid	C10H14N2O2S	Additional methyl group at position 4
4-(4-Fluorophenyl)-6-isopropyl-2-(methylthio)pyrimidine-5-carboxylic acid	C16H18FN3O4S	Contains a fluorophenyl substituent

These compounds exhibit varying degrees of biological activity and chemical reactivity based on their structural differences, highlighting the importance of substituents in influencing pharmacological profiles.

Case Studies and Research Findings

A study highlighted in the European Journal of Medicinal Chemistry reported that derivatives of pyrimidine compounds, including those similar to our target compound, demonstrated promising antimicrobial and anti-inflammatory activities. The research emphasized the importance of structural modifications in enhancing biological efficacy .

Moreover, another investigation into pyrimidine derivatives found that certain modifications led to improved anti-inflammatory effects, which could be relevant for developing therapeutic applications for 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid .

Q & A

Q. What are the key considerations for synthesizing 6-Isopropyl-2-(methylthio)pyrimidine-4-carboxylic acid in a laboratory setting?

The synthesis involves condensation and cyclization steps using catalysts such as palladium or copper. Solvent selection (e.g., DMF or toluene), reaction temperature, and inert atmosphere control are critical. Reaction progress should be monitored via TLC or HPLC, and intermediates must be purified using techniques like column chromatography or recrystallization to ensure high yield and purity .

Q. What safety protocols are essential when handling this compound?

Researchers must use personal protective equipment (PPE), work in a fume hood, and avoid inhalation, skin contact, or ingestion. Storage should be in a cool, dry environment, away from incompatible substances (e.g., oxidizers). Consult the Safety Data Sheet (SDS) for emergency procedures, including spill management and first aid .

Q. Which analytical techniques confirm the compound’s identity and purity?

Nuclear Magnetic Resonance (NMR; ¹H and ¹³C) confirms structural integrity, while High-Performance Liquid Chromatography (HPLC) assesses purity. Mass Spectrometry (MS) validates molecular weight, and elemental analysis ensures correct elemental composition. These methods should be cross-validated to address discrepancies .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Cross-validation under standardized assay conditions (e.g., pH, temperature, and cell line selection) is critical. Use orthogonal techniques such as Surface Plasmon Resonance (SPR) for binding affinity and enzymatic assays for functional validation. Variables like compound purity (≥95% by HPLC) and solvent effects (e.g., DMSO concentration) must be controlled. Replicate studies across independent labs can confirm reproducibility .

Q. What strategies optimize the compound’s yield in multi-step syntheses?

Employ Design of Experiments (DoE) to evaluate interactions between variables (e.g., catalyst loading, temperature, and reaction time). Optimize intermediates’ stability using inert atmospheres and low-temperature storage. Purification steps (e.g., flash chromatography) should prioritize recovery efficiency. Kinetic studies can identify rate-limiting steps for targeted optimization .

Q. How can the compound’s potential as a kinase inhibitor be systematically assessed?

Conduct in vitro kinase inhibition assays with varying ATP concentrations to determine IC₅₀ values. Use X-ray crystallography or cryo-EM to elucidate binding modes. Validate findings in cell-based assays (e.g., Western blotting with phospho-specific antibodies) and compare to known inhibitors. Computational docking studies can predict binding affinity and guide structural modifications .

Q. What methodologies address stability challenges during long-term storage?

Stability studies under accelerated conditions (e.g., 40°C/75% RH) can predict degradation pathways. Use lyophilization for hygroscopic samples and store under nitrogen to prevent oxidation. Monitor stability via HPLC and LC-MS to identify degradation products. Adjust storage conditions based on Arrhenius equation-derived shelf-life predictions .

Data Analysis and Mechanistic Studies

Q. How should researchers analyze conflicting spectroscopic data (e.g., NMR vs. MS) for this compound?

Re-examine sample preparation for contaminants (e.g., residual solvents) and ensure instrument calibration. Use 2D NMR techniques (e.g., HSQC, HMBC) to resolve signal overlaps. Compare experimental MS/MS fragmentation patterns with computational predictions to confirm structural assignments .

Q. What experimental approaches elucidate the compound’s reaction mechanism in catalytic processes?

Isotopic labeling (e.g., deuterium or ¹³C) can track reaction pathways. Kinetics studies (e.g., Eyring plots) reveal activation parameters. In situ spectroscopic methods (e.g., IR or Raman) monitor intermediate formation. Computational modeling (DFT) provides mechanistic hypotheses for experimental validation .

Application-Driven Research

Q. How can the compound be functionalized for targeted drug delivery systems?

Introduce bioorthogonal handles (e.g., azide or alkyne groups) via nucleophilic substitution at the pyrimidine ring. Conjugation to nanoparticles or antibody-drug conjugates (ADCs) can be validated using MALDI-TOF MS. Assess release kinetics in physiological buffers and validate targeting efficiency in in vitro cell uptake assays .